Cas no 51028-92-3 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
• CAS No: 51028-92-3
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 377779
• PubChem ID: 39878
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
• 2-[3-methoxy-5-(4-methylphenyl)phenyl]acetic acid
• 5-Methoxy-4'-methyl-3-biphenylacetic acid
• 3-BIPHENYLACETIC ACID, 5-METHOXY-4'-METHYL-
• DTXSID70199036
• BRN 2123117
• CHEMBL138495
• 51028-92-3

• Inchi： 1S/C16H16O3/c1-11-3-5-13(6-4-11)14-7-12(9-16(17)18)8-15(10-14)19-2/h3-8,10H,9H2,1-2H3,(H,17,18)
• InChI Key： XFYRRXPNORLDHG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC(=O)O)=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53